REACTION_CXSMILES
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[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4](I)[N:3]=1.[C:11](B(O)O)([CH3:13])=[CH2:12].COCCOC.C([O-])([O-])=O.[Na+].[Na+]>C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.CCO>[Br:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4]([C:11]([CH3:13])=[CH2:12])[N:3]=1 |f:3.4.5,^1:32,34,53,72|
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Name
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Quantity
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700 mg
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Type
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reactant
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Smiles
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BrC1=NC(=CC=C1OC)I
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Name
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Quantity
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212 mg
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Type
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reactant
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Smiles
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C(=C)(C)B(O)O
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Name
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Quantity
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7.5 mL
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Type
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reactant
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Smiles
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COCCOC
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Name
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Quantity
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5.6 mL
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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206 mg
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Name
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Quantity
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2.8 mL
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Type
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solvent
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Smiles
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CCO
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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In a tube were placed
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Type
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CUSTOM
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Details
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The mixture was degassed with N2
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Type
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CUSTOM
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Details
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the mixture was degassed again with N2
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Type
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CUSTOM
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Details
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The tube was sealed
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Type
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TEMPERATURE
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Details
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The reaction was then cooled to room temperature
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Type
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ADDITION
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Details
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diluted with EtOAc (100 mL)
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Type
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WASH
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Details
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washed with saturated NaHCO3 and brine (50 mL each)
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over Na2SO4
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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Purification of the residue by flash chromatography on silica gel (0 to 15% EtOAc/hexanes)
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Name
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Type
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product
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Smiles
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BrC1=NC(=CC=C1OC)C(=C)C
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |